Cas no 92-48-8 (6-Methylcoumarin)

• Product Name: 6-Methylcoumarin
• CAS No: 92-48-8
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00006875
• CID: 34643
• PubChem ID: 24901267
• Update Time: 2026-03-30

6-Methylcoumarin Chemical and Physical Properties

Names and Identifiers

• 6-Methylcoumarin
• 6-MC
• 6-Methyl-1,2-benzopyrone
• 6-methyl-2h-1-benzopyran-2-on
• 6-methyl-2H-1-Benzopyran-2-one
• 6-Methyl-2-oxo-2H-benzopyran
• 6-Methyl-2-oxochronene
• 6-Methyl-chromen-2-one
• 6-methyl-coumari
• 6-methylchromen-2-one
• 6-Methylcoumarin (6-MC)
• METHYLCOUMARIN, 6-(RG)
• METHYLCOUMARIN, 6-(RG) PrintBack
• 6-Methyl-2-oxo-2H-benzopyran
• 6-Methyl-2-oxochroMene
• 6-Methylcumarin
• 6-Methyl-2H-chromen-2-one
• 6-甲基香豆素
• Toncarine
• 6-Methylbenzopyrone
• 6-Methyl coumarin
• METHYL COUMARIN
• 6-Methylcoumarinic anhydride
• Coumarin, 6-methyl-
• Cocodescol
• Pralina
• Toncair
• 2H-1-Benzopyran-2-one, 6-methyl-
• 6-Methyl-cis-O-coumarinic lactone
• 5-Methyl-2-hydroxyphenylpropenoic acid lactone
• 6-methyl-coumarin
• FEMA No. 2699

• MDL： MFCD00006875
• Inchi： 1S/C10H8O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3
• InChI Key： FXFYOPQLGGEACP-UHFFFAOYSA-N
• SMILES： CC1C=CC2OC(C=CC=2C=1)=O
• BRN： 4222

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.0924 (rough estimate)
• Melting Point: 73-76 °C (lit.)
• Boiling Point: 303 °C/725 mmHg(lit.)
• Flash Point: 303℃/725mm
• Refractive Index: 1.5300 (estimate)
• PSA: 30.21000
• LogP: 2.10140
• FEMA: 2699
• Solubility: Soluble in ethanol, ether and benzene.

6-Methylcoumarin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H317,H334
• Warning Statement： P261,P280,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-42/43
• Safety Instruction： S22-S36/37-S45
• RTECS：GN7792000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-Methylcoumarin

Introduction to 6-Methylcoumarin (CAS No. 92-48-8) and Its Emerging Applications in Chemical Biology

6-Methylcoumarin, identified by the chemical formula CAS No. 92-48-8, is a heterocyclic organic compound belonging to the coumarin family. This compound, characterized by a benzopyranone structure, has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties and structural versatility. The methyl substituent at the 6-position of the coumarin core imparts unique reactivity and biological activity, making it a valuable scaffold for drug discovery and material science applications.

The chemical structure of 6-Methylcoumarin (CAS No. 92-48-8) features a conjugated system consisting of a benzene ring fused with a pyranone ring. This aromatic system contributes to its stability and reactivity, enabling various functionalization strategies. The presence of the methyl group at the 6-position enhances its solubility in organic solvents and influences its interaction with biological targets, such as enzymes and receptors.

In recent years, 6-Methylcoumarin has been extensively studied for its potential in medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic compounds has made it a popular choice for designing novel therapeutic agents. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacokinetic profiles, improved bioavailability, and targeted therapeutic effects.

One of the most notable applications of 6-Methylcoumarin (CAS No. 92-48-8) is in the development of fluorescent probes for cellular imaging. The compound’s ability to emit light upon excitation makes it an excellent candidate for real-time monitoring of biological processes. Recent studies have demonstrated its use in tracking intracellular signaling pathways, identifying specific protein-protein interactions, and visualizing metabolic processes within living cells. The high quantum yield and stability of 6-Methylcoumarin under physiological conditions have further solidified its role as a reliable tool in biomedical research.

Additionally, 6-Methylcoumarin has shown promise in the field of antimicrobial research. Its derivatives exhibit potent activity against a range of bacterial and fungal pathogens, making them attractive candidates for developing new antibiotics. The methylcoumarin scaffold disrupts essential bacterial functions by interfering with cell wall synthesis and membrane integrity. This mechanism of action provides a novel approach to combat multidrug-resistant strains, addressing a critical challenge in global healthcare.

The synthesis of 6-Methylcoumarin (CAS No. 92-48-8) can be achieved through various chemical pathways, including condensation reactions between coumarin derivatives and methylating agents. Advances in synthetic methodologies have enabled the production of high-purity batches suitable for pharmaceutical applications. Modern techniques such as flow chemistry and catalytic hydrogenation have improved yield and efficiency, making large-scale production more feasible.

In conclusion, 6-Methylcoumarin, with its unique structural and functional properties, represents a cornerstone in modern chemical biology research. Its applications span from fluorescent imaging probes to antimicrobial agents, underscoring its versatility and importance in drug discovery and biotechnology. As research continues to uncover new therapeutic potentials, 6-Methylcoumarin (CAS No. 92-48-8) is poised to remain at the forefront of innovation in this dynamic field.